Cas no 57595-69-4 (1H-Benz[g]indazole-7,8-diol, 4,5-dihydro-1-phenyl-)

1H-Benz[g]indazole-7,8-diol, 4,5-dihydro-1-phenyl- structure
57595-69-4 structure
Product Name:1H-Benz[g]indazole-7,8-diol, 4,5-dihydro-1-phenyl-
CAS No:57595-69-4
MF:C17H14N2O2
MW:278.305263996124
CID:344858
PubChem ID:136227054
Update Time:2025-04-19

1H-Benz[g]indazole-7,8-diol, 4,5-dihydro-1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benz[g]indazole-7,8-diol, 4,5-dihydro-1-phenyl-
    • 8-hydroxy-1-phenyl-4,5-dihydro-2H-benzo[g]indazol-7-one
    • DTXSID00852849
    • 8-Hydroxy-1-phenyl-1,2,4,5-tetrahydro-7H-benzo[g]indazol-7-one
    • CHEMBL3273886
    • 57595-69-4
    • Inchi: 1S/C17H14N2O2/c20-15-8-11-6-7-12-10-18-19(13-4-2-1-3-5-13)17(12)14(11)9-16(15)21/h1-5,8-10,20-21H,6-7H2
    • InChI Key: XWVWWDYNSZGBNY-UHFFFAOYSA-N
    • SMILES: OC1C(=CC2=C(C=1)C1=C(C=NN1C1C=CC=CC=1)CC2)O

Computed Properties

  • Exact Mass: 278.10562
  • Monoisotopic Mass: 278.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 372
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 58.3Ų

Experimental Properties

  • PSA: 58.28

1H-Benz[g]indazole-7,8-diol, 4,5-dihydro-1-phenyl- Related Literature

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